2,2-Dimethyl-N-pyridin-3-yl-propionamide
Cat. No. B1307919
M. Wt: 178.23 g/mol
InChI Key: VQXVCVTZSTYIMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:15]([C:16]([CH3:17])([CH3:18])[CH3:19])(=[O:20])[Cl:21].[CH3:8][CH2:9][N:10]([CH2:11][CH3:12])[CH2:13][CH3:14].[Cl:22][CH2:23][Cl:24].[NH2:1][c:2]1[cH:3][n:4][cH:5][cH:6][cH:7]1>>[NH:1]([c:2]1[cH:3][n:4][cH:5][cH:6][cH:7]1)[C:15]([C:16]([CH3:17])([CH3:18])[CH3:19])=[O:20]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1cccnc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)(C)C(=O)Nc1cccnc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
